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Compound of Interest

Compound Name: Sodium arsenate heptahydrate

Cat. No.: B159668

Technical Guide: Thermal Decomposition of
Sodium Arsenate Heptahydrate

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the thermal decomposition of
sodium arsenate heptahydrate (NazHAsO4-7H20). The document details the compound's
thermal properties, a standardized experimental protocol for determining its decomposition
temperature, and a logical workflow for this experimental process.

Thermal Properties of Sodium Arsenate
Heptahydrate

Sodium arsenate heptahydrate is a hydrated inorganic salt that exhibits distinct thermal
behavior upon heating. It is known to effloresce in warm air, indicating the lability of its water of
crystallization.[1][2] The initial decomposition involves the loss of these water molecules,
followed by further decomposition at higher temperatures. When heated to decomposition, it
emits toxic fumes of arsenic oxides.[1][3]

Data Summary

The following table summarizes the key thermal decomposition data for sodium arsenate
heptahydrate as found in the cited literature.
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Property Temperature Range Notes Source

The compound melts,
Melting Point 57 °C (135 °F) often in its own water [11[3]
of hydration.

Begins to lose water
Anhydrous Transition 100 °C (212 °F) of hydration to [1][4]
become anhydrous.

The temperature

N 150 - 180 °C (302 - range over which the
Decomposition [11[4115]
356 °F) compound fully
decomposes.

Experimental Protocol: Thermogravimetric Analysis
(TGA)

Thermogravimetric Analysis (TGA) is a standard technique for determining the decomposition
temperature of hydrated salts. The methodology involves monitoring the mass of a sample as it
is heated at a controlled rate. The loss of mass corresponds to the evolution of volatiles, such
as water of hydration.

Objective: To determine the temperature ranges over which sodium arsenate heptahydrate
loses its water of crystallization and subsequently decomposes.

Apparatus and Materials:

Thermogravimetric Analyzer (TGA)

High-precision microbalance

Sample pans (e.g., aluminum or platinum)

Sodium Arsenate Heptahydrate (NazHAsO4-7H20) sample

Inert purge gas (e.g., Nitrogen or Argon)
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e Crucible and cover for sample handling[6]
Procedure:

 Instrument Calibration: Calibrate the TGA for mass and temperature according to the
manufacturer's specifications. Temperature calibration is often performed using certified
reference materials with known melting points.[7]

e Sample Preparation:
o Weigh a clean, empty sample pan to the highest precision.[6]

o Place a small, representative amount of the sodium arsenate heptahydrate sample
(typically 5-10 mg) into the pan.

o Record the initial mass of the sample precisely.
e Instrument Setup:
o Place the sample pan into the TGA furnace.

o Start the inert purge gas flow (e.g., 20-50 mL/min) to provide a stable, non-reactive
atmosphere.

o Seal the furnace.
e Thermal Program:
o Equilibrate the sample at a starting temperature, typically ambient (e.g., 25-30 °C).

o Program the instrument to heat the sample at a constant rate (e.g., 10 °C/min) from the
starting temperature to a final temperature well above the expected decomposition point
(e.g., 300 °C).[8]

o Data Collection:

o Initiate the heating program. The instrument will continuously record the sample's mass as
a function of temperature and time.
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o Data Analysis:

o Plot the mass (or percentage mass loss) versus temperature. This plot is the TGA
thermogram.

o The decomposition temperature is identified by the onset temperature of the significant
mass loss steps on the thermogram. The loss of the seven water molecules may occur in
one or multiple steps.

o The derivative of the TGA curve (DTG curve) can be plotted to more accurately determine
the temperatures of the fastest mass loss, which correspond to the peaks on the DTG

curve.
Safety Precautions:

» Due to the high toxicity of arsenic compounds, all handling of sodium arsenate
heptahydrate must be performed in a well-ventilated fume hood.

o Personal Protective Equipment (PPE), including gloves, safety goggles, and a lab coat, is

mandatory.

» When heated, the compound emits toxic arsenic fumes; therefore, the exhaust from the TGA
must be properly vented.[1][3]

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of the
decomposition temperature of sodium arsenate heptahydrate using Thermogravimetric
Analysis (TGA).
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Caption: Workflow for TGA analysis of sodium arsenate heptahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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